Cas no 2169117-10-4 (6,6,8-trimethyl-5-oxa-9-azaspiro3.5nonane)

• Product Name: 6,6,8-trimethyl-5-oxa-9-azaspiro3.5nonane
• CAS No: 2169117-10-4
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5907255
• PubChem ID: 165864817
• Update Time: 2025-05-20

6,6,8-trimethyl-5-oxa-9-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 6,6,8-trimethyl-5-oxa-9-azaspiro3.5nonane
• EN300-1279269
• 2169117-10-4
• 6,6,8-trimethyl-5-oxa-9-azaspiro[3.5]nonane

• Inchi： 1S/C10H19NO/c1-8-7-9(2,3)12-10(11-8)5-4-6-10/h8,11H,4-7H2,1-3H3
• InChI Key： ZMQGNQQMRHOBOK-UHFFFAOYSA-N
• SMILES： O1C(C)(C)CC(C)NC21CCC2

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 6,6,8-trimethyl-5-oxa-9-azaspiro3.5nonane

6,6,8-TriMethyl-5-Oxa-9-AzaSpiro3.5Nonane: A Comprehensive Overview

6,6,8-TriMethyl-5-Oxa-9-AzaSpiro3.5Nonane is a unique organic compound with the CAS number 2169117-10-4. This compound belongs to the spirocyclic family of molecules, characterized by its spiro structure where two rings are joined at a single atom. The molecule's structure is defined by the presence of three methyl groups at positions 6 and 8, an oxygen atom at position 5 (forming an ether linkage), and a nitrogen atom at position 9 (forming an amine group). This combination of functional groups and structural features makes 6,6,8-TriMethyl-5-Oxa-9-AzaSpiro3.5Nonane a versatile compound with potential applications in various fields.

The synthesis of 6,6,8-TriMethyl-5-Oxa-9-AzaSpiro3.5Nonane involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. One notable approach involves the use of ring-closing metathesis to form the spirocyclic core, followed by selective alkylation to introduce the methyl groups. This method has been shown to significantly improve the overall efficiency of the synthesis process.

One of the most promising applications of 6,6,8-TriMethyl-5-Oxa-9-AzaSpiro3.5Nonane is in the field of drug discovery. The compound's unique structure allows it to interact with various biological targets, making it a valuable lead compound for developing new therapeutic agents. For instance, recent research has demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. This finding has sparked interest in its potential use as an anti-inflammatory agent.

In addition to its pharmaceutical applications, 6,6,8-TriMethyl-5-Oxa-9-AzaSpiro3.5Nonane has also shown promise in materials science. Its rigid spirocyclic structure and functional groups make it an ideal candidate for designing advanced materials with tailored properties. For example, researchers have explored its use as a building block for constructing supramolecular assemblies and functional polymers.

The study of 6,6,8-TriMethyl-5-Oxa-9-AzaSpiro3.5Nonane has also contributed to our understanding of spirocyclic compounds in general. By investigating its physical and chemical properties, scientists have gained insights into how structural features influence reactivity and function. For instance, recent computational studies have revealed that the nitrogen atom at position 9 plays a critical role in stabilizing certain transition states during reactions involving this compound.

From a sustainability perspective, there is growing interest in developing greener synthesis methods for 6,6,8-TriMethyl-5-Oxa-9-AzaSpiro3.5Nonane. Researchers are exploring the use of biocatalysts and renewable feedstocks to reduce the environmental footprint of its production process. These efforts align with broader trends toward sustainable chemistry and highlight the importance of minimizing waste and energy consumption in chemical manufacturing.

In conclusion, 6,6,8-TriMethyl-5-Oxa-9-AzaSpiro3.5Nonane is a fascinating compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for advancing research in drug discovery, materials science, and sustainable chemistry. As ongoing studies continue to uncover new properties and applications for this compound, it is likely to play an increasingly important role in both academic and industrial settings.